4-methyl-2-(phenylsulfonamido)-N-(thiophen-2-ylmethyl)thiazole-5-carboxamide
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Description
4-methyl-2-(phenylsulfonamido)-N-(thiophen-2-ylmethyl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H15N3O3S3 and its molecular weight is 393.49. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Applications
Compounds with the sulfonamide group, such as 4-methyl-2-(phenylsulfonamido)-N-(thiophen-2-ylmethyl)thiazole-5-carboxamide, are extensively studied for their therapeutic potential. Sulfonamides have been identified as crucial molecules in the development of drugs with antitumor and antimicrobial activities. For instance, sulfonamide inhibitors have shown significant promise as anticancer agents, demonstrating activity against various cancer cell lines and exhibiting potential in Alzheimer’s disease treatment (Gulcin & Taslimi, 2018). Similarly, aryl sulfonamides containing thiophene or chromene moieties have been reviewed for their promising antibacterial activity, indicating the importance of sulfonamides in developing new antibacterial agents (Rathore et al., 2021).
Role in Glaucoma and Inflammatory Diseases
The sulfonamide moiety is integral to the development of drugs targeting conditions like glaucoma and inflammatory diseases. Sulfonamide carbonic anhydrase inhibitors (CAIs) have been patented for their antiglaucoma properties, targeting specific isoforms of carbonic anhydrase for selective inhibition (Carta, Scozzafava, & Supuran, 2012). This illustrates the compound's potential application in designing selective drugs for ocular conditions and inflammatory responses.
Applications in Optoelectronic Materials
The integration of thiophene and benzothiazole derivatives, similar to the core structure of this compound, in optoelectronic materials has been explored. These compounds are valued for their electroluminescent properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. The review by Lipunova et al. (2018) on quinazolines and pyrimidines, which share structural similarities with thiazole derivatives, highlights the potential of such compounds in developing novel optoelectronic materials (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Properties
IUPAC Name |
2-(benzenesulfonamido)-4-methyl-N-(thiophen-2-ylmethyl)-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S3/c1-11-14(15(20)17-10-12-6-5-9-23-12)24-16(18-11)19-25(21,22)13-7-3-2-4-8-13/h2-9H,10H2,1H3,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHDHUPXPJJEYRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NS(=O)(=O)C2=CC=CC=C2)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.